Cas no 1249647-66-2 (Benzenemethanesulfonyl chloride, α-(2-methylpropyl)-)

• Product Name: Benzenemethanesulfonyl chloride, α-(2-methylpropyl)-
• CAS No: 1249647-66-2
• MF: C₁₁H₁₅ClO₂S
• MW: 246.753601312637
• CID: 5158058
• Update Time: 2025-06-10

Benzenemethanesulfonyl chloride, α-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-phenylbutane-1-sulfonyl chloride
• Benzenemethanesulfonyl chloride, α-(2-methylpropyl)-

• Inchi： 1S/C11H15ClO2S/c1-9(2)8-11(15(12,13)14)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3
• InChI Key： OVPXXIXCFBOWLL-UHFFFAOYSA-N
• SMILES： ClS(C(C1C=CC=CC=1)CC(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzenemethanesulfonyl chloride, α-(2-methylpropyl)-

Benzenemethanesulfonyl Chloride, α-(2-Methylpropyl)-

The compound with CAS No. 1249647-66-2, commonly referred to as Benzenemethanesulfonyl chloride, α-(2-methylpropyl)-, is a significant chemical entity in the field of organic synthesis. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound comprises a benzene ring attached to a methanesulfonyl group (SO₂Cl), with an α-substituent of 2-methylpropyl (also known as isobutyl). This specific substitution pattern imparts unique reactivity and selectivity to the molecule, making it highly valuable in modern chemical research.

Recent studies have highlighted the importance of sulfonyl chlorides in the development of novel therapeutic agents. For instance, researchers have explored the use of Benzenemethanesulfonyl chloride, α-(2-methylpropyl)- as a key intermediate in the synthesis of kinase inhibitors. These inhibitors are critical in targeting specific enzymes involved in disease pathways, such as cancer and inflammatory disorders. The isobutyl substituent in this compound plays a crucial role in modulating the pharmacokinetic properties of the resulting compounds, enhancing their bioavailability and efficacy.

In addition to its role in drug discovery, Benzenemethanesulfonyl chloride, α-(2-methylpropyl)- has also found applications in materials science. Recent advancements have demonstrated its utility in the synthesis of high-performance polymers and coatings. The sulfonyl group serves as a reactive site for polymerization reactions, enabling the creation of materials with enhanced thermal stability and mechanical strength. This has opened new avenues for its use in aerospace and automotive industries, where durable and lightweight materials are highly sought after.

The synthesis of Benzenemethanesulfonyl chloride, α-(2-methylpropyl)- typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sulfonation of toluene derivatives followed by chlorination. Researchers have recently optimized these steps by employing green chemistry principles, such as using recyclable solvents and reducing hazardous byproducts. These advancements not only improve the efficiency of production but also align with global sustainability goals.

From an analytical standpoint, sulfonyl chlorides like this compound are often characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide critical insights into the molecular structure and purity of the compound. Recent developments in analytical chemistry have introduced high-resolution mass spectrometry (HRMS) as a powerful tool for confirming the exact mass and molecular formula of such compounds. This has significantly enhanced the accuracy of quality control processes in chemical manufacturing.

Moreover, computational chemistry has played a pivotal role in understanding the reactivity and electronic properties of Benzenemethanesulfonyl chloride, α-(2-methylpropyl)-. Density functional theory (DFT) calculations have been employed to study its interaction with various nucleophiles and catalysts. These studies have provided valuable insights into its reaction mechanisms, enabling chemists to design more efficient synthetic pathways.

In conclusion, Benzenemethanesulfonyl chloride, α-(2-methylpropyl)- stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure and reactivity make it an indispensable tool in contemporary chemical research. As scientific advancements continue to unfold, this compound is expected to pave the way for innovative solutions in drug development, materials science, and beyond.